Cas no 256417-11-5 (2,3-Difluoro-4-methoxybenzaldehyde)

• Product name: 2,3-Difluoro-4-methoxybenzaldehyde
• CAS No: 256417-11-5
• MF: C₈H₆O₂F₂
• MW: 172.12884
• MDL: MFCD04115981
• CID: 67271
• PubChem ID: 3744990

2,3-Difluoro-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-methoxybenzaldehyde
• 4-Methoxy-2,3-difluorobenzaldehyde
• JRD-1521
• PC7965
• SY029680
• Benzaldehyde, 2,3-difluoro-4-methoxy-
• AMY8663
• CS-0137947
• FT-0729858
• 256417-11-5
• MFCD04115981
• EN300-206738
• AKOS005254734
• 2,3-Difluoro-4-methoxybenzaldehyde, AldrichCPR
• A817940
• SCHEMBL2843121
• UBBBLLSKHCENQZ-UHFFFAOYSA-N
• DTXSID90395836
• JS-4317
• Z1201622919
• 2,3-difluoro-4-methoxy-benzaldehyde
• STL554310
• XH1021
• DB-080977
• BBL100516

• MDL： MFCD04115981
• Inchi： 1S/C8H6F2O2/c1-12-6-3-2-5(4-11)7(9)8(6)10/h2-4H,1H3
• InChI Key： UBBBLLSKHCENQZ-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C(C=C1)C=O)F)F

Computed Properties

• Exact Mass: 172.03400
• Monoisotopic Mass: 172.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3A^2
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.289
• Boiling Point: 235.7℃ at 760 mmHg
• Flash Point: 93.7°C
• Refractive Index: 1.506
• PSA: 26.30000
• LogP: 1.78590
• Sensitiveness: Air Sensitive

2,3-Difluoro-4-methoxybenzaldehyde Security Information

• Hazardous Material Identification：

2,3-Difluoro-4-methoxybenzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives